Cas no 1805998-19-9 (2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid
• CAS No: 1805998-19-9
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4885033
• Update Time: 2025-10-29

2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-2-4-6(7(11)12)3(8(14)15)1-5(10)13-4/h1,7H,2H2,(H,14,15)
• InChI Key： GXWDRSUECDINQV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=O)O)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid

2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid (CAS No. 1805998-19-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple substituents, including a bromomethyl group, a difluoromethyl group, and a carboxylic acid moiety. The presence of these functional groups imparts the molecule with versatile reactivity and opens up avenues for its application in diverse chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed processes, to construct this complex molecule. The use of fluorinated substituents has been particularly advantageous, as fluorine atoms can significantly influence the electronic properties of the molecule, enhancing its stability and reactivity in specific reactions.

The structural complexity of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid makes it an attractive candidate for exploring advanced chemical reactions. For instance, the bromomethyl group can act as an electrophilic site, enabling nucleophilic substitutions or additions. Similarly, the carboxylic acid group provides opportunities for esterification or amidation reactions, which are crucial in drug design and polymer synthesis. The fluorinated substituents further modulate the molecule's properties, making it suitable for applications in fluorinated materials or as intermediates in the synthesis of bioactive compounds.

Recent studies have highlighted the potential of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid in medicinal chemistry. Its structure resembles certain pharmacophores found in biologically active molecules, suggesting its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit key enzymes or receptors involved in disease pathways, such as kinases or G-protein coupled receptors (GPCRs). Preliminary assays have shown promising results, indicating that this compound could serve as a starting point for developing novel therapeutic agents.

In the field of agrochemicals, 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid has been investigated for its potential as a herbicide or fungicide. The presence of halogenated groups often confers selectivity against certain plant pathogens or weeds without adversely affecting crops. Recent field trials have demonstrated its efficacy in controlling specific agricultural pests, although further studies are required to assess its environmental impact and safety profile.

The synthesis and characterization of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid have also contributed to our understanding of fluorinated pyridine derivatives. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its structure and purity. These studies have provided valuable insights into the relationship between molecular structure and chemical reactivity, paving the way for future innovations in organic synthesis.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and fluorinated substituents makes it a valuable tool for researchers in chemistry, biology, and materials science. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial endeavors.